Cas no 1932281-21-4 ((1S,2S)-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: (1S,2S)-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 1932281-21-4
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 5246254
• Update Time: 2025-11-03

(1S,2S)-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)-, (1S,2S)-
• (1S,2S)-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C9H10N2O3/c12-9(13)6-3-5(6)8-10-7(11-14-8)4-1-2-4/h4-6H,1-3H2,(H,12,13)/t5-,6-/m0/s1
• InChI Key： JVDVVGKUCGCKPF-WDSKDSINSA-N
• SMILES： [C@H]1(C(O)=O)C[C@@H]1C1ON=C(C2CC2)N=1

Additional information on (1S,2S)-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclopropane-1-carboxylic acid

Exploring the Chemical Properties and Applications of (1S,2S)-2-(3-Cyclopropyl-1,2,4-Oxadiazol-5-yl)Cyclopropane-1-Carboxylic Acid (CAS No. 1932281-21-4)

The compound (1S,2S)-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclopropane-1-carboxylic acid, identified by the CAS number 1932281-21-4, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a 1,2,4-oxadiazole moiety. The stereochemistry at the (1S,2S) configuration adds another layer of complexity and specificity to its properties.

Recent studies have highlighted the importance of such compounds in drug discovery processes. The integration of a cyclopropane ring into the molecular framework is particularly interesting due to its strained geometry and potential for inducing specific pharmacophoric interactions. The 1,2,4-oxadiazole group further enhances the molecule's versatility by introducing heterocyclic aromaticity and potential hydrogen bonding capabilities. These features make this compound a promising candidate for exploring novel therapeutic agents.

One of the most recent advancements in this area involves the use of computational chemistry to predict the binding affinity of this compound with various biological targets. Researchers have employed molecular docking studies to assess its potential as an inhibitor for key enzymes involved in disease pathways. For instance, simulations have suggested that the compound could interact effectively with serine proteases due to its ability to form hydrogen bonds with critical residues in the active site.

In addition to its pharmacological applications, this compound has also been studied for its physical and chemical properties. Experimental data indicate that it exhibits good solubility in polar solvents and moderate stability under physiological conditions. These characteristics are crucial for its potential use in drug delivery systems where bioavailability is a key factor.

The synthesis of this compound has been optimized through a series of steps involving transition metal-catalyzed reactions. Recent publications have detailed methods utilizing palladium catalysts for constructing the cyclopropane ring while maintaining stereochemical integrity. Such advancements underscore the importance of continuous research in synthetic methodologies to access complex molecular architectures efficiently.

Furthermore, the stereochemistry at positions 1 and 2 plays a pivotal role in determining the compound's activity. Studies have shown that altering these configurations can significantly impact both binding affinity and pharmacokinetic profiles. This highlights the need for precise control during synthesis to ensure optimal therapeutic outcomes.

Looking ahead, ongoing research is focused on evaluating this compound's efficacy in preclinical models of diseases such as cancer and inflammatory disorders. Early results are promising, with evidence suggesting selective inhibition of target enzymes without significant cytotoxicity to healthy cells.

In conclusion, (1S,2S)-2-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)cyclopropane-carboxylic acid represents a cutting-edge molecule with immense potential across multiple disciplines. Its unique structure and favorable properties make it an attractive candidate for further exploration in both academic and industrial settings.